2-Fluoro-5-chlorobenzenesulfonyl fluoride
Overview
Description
Molecular Structure Analysis
The molecular formula of 2-Fluoro-5-chlorobenzenesulfonyl fluoride is C6H3ClF2O2S . It has a molecular weight of 212.60 . The structure includes a benzene ring with fluorine and chlorine substituents, and a sulfonyl fluoride group .Physical And Chemical Properties Analysis
2-Fluoro-5-chlorobenzenesulfonyl fluoride is a liquid at room temperature . It has a melting point range of 35-41 °C . The compound has a molecular weight of 212.60 .Scientific Research Applications
Enzymatic Synthesis and Biological Fluorination
- Biocatalytic Synthesis of Fluorinated Compounds : Research has demonstrated the use of biocatalytic processes for the synthesis of fluorinated compounds, which are pivotal in medicine, agriculture, and materials science. The direct formation of C-F bonds by fluorinase is highlighted as an effective and promising method, underscoring the importance of enzymatic synthesis in producing fluorinated molecules with new functions and improved performance (Cheng & Ma, 2021).
Fluorination Techniques in Organic Synthesis
- Development of Fluorination Reagents : The research into novel methods for preparing fluorination reagents, such as ethylhexamethylenetetramine fluoride, showcases the ongoing efforts to enhance the efficiency of synthesizing fluoropyridazinones, demonstrating the utility of 2-Fluoro-5-chlorobenzenesulfonyl fluoride in the development of fluorination techniques (Pei & Yang, 2010).
Applications in Fluorination Reactions
- In Situ Generation of Fluoride Salts for SNAr Reactions : Studies have explored practical approaches for the in situ generation of anhydrous fluoride salts, employing various combinations of nucleophiles and fluorine-containing electrophiles. This research is critical for facilitating nucleophilic aromatic substitution (SNAr) reactions, emphasizing the role of 2-Fluoro-5-chlorobenzenesulfonyl fluoride in advancing SNAr fluorination techniques (Cismesia et al., 2017).
Advanced Fluorine Chemistry
- Organometallic Fluorine Chemistry : The intersection of organometallic and fluorine chemistry has led to the development of new methods for the selective introduction of fluorine into aromatic rings. Research in this area seeks to provide safer, catalytic alternatives for the synthesis of fluorinated organic compounds, which are significant in pharmaceuticals and agrochemicals. This highlights the broader application of 2-Fluoro-5-chlorobenzenesulfonyl fluoride in facilitating organometallic fluorination processes (Grushin, 2010).
Safety and Hazards
2-Fluoro-5-chlorobenzenesulfonyl fluoride is classified as a skin corrosive (Category 1B) and can cause serious eye damage . It’s recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Protective clothing, gloves, and eye/face protection should be worn when handling this compound .
Future Directions
Fluorine has proven to be remarkably successful in drug development programs, and most of these programs will explore fluorine during the optimization of a lead compound . The unique properties of fluorine, including its steric compactness and ability to form stable bonds with carbon, contribute to its versatility . Developments in synthesis methods and technologies now facilitate fluorination through nucleophilic, electrophilic, and deoxyfluorination protocols .
Mechanism of Action
Action Environment
The action, efficacy, and stability of 2-Fluoro-5-chlorobenzenesulfonyl fluoride can be influenced by various environmental factors . These may include pH, temperature, and the presence of other reactive species. For instance, the reactivity of sulfonyl fluorides can be enhanced in basic conditions due to deprotonation of nucleophilic targets.
properties
IUPAC Name |
5-chloro-2-fluorobenzenesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClF2O2S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOVCXFSROGOKQI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)S(=O)(=O)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClF2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-fluorobenzenesulfonyl fluoride | |
CAS RN |
128564-59-0 |
Source
|
| Record name | 128564-59-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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